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Introduction
Monolayer germanium sulfide (GeS), a two-dimensional (2D) material belonging to the group-

IV monochalcogenide family, has emerged as a significant candidate for next-generation

electronic and optoelectronic devices. Its unique phosphorene-like puckered crystal structure

leads to highly anisotropic physical properties. Theoretical studies, primarily based on first-

principles calculations, have been instrumental in predicting its fundamental characteristics and

exploring its potential before widespread experimental realization. This guide provides a

comprehensive overview of the theoretical understanding of monolayer GeS, focusing on its

structural, electronic, optical, and thermal properties, underpinned by the computational

methodologies employed in these investigations.

Computational Protocols and Methodologies
The theoretical investigation of monolayer GeS relies heavily on quantum mechanical

simulations. The primary methods and protocols are detailed below.
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Density Functional Theory (DFT)
Density Functional Theory (DFT) is the most widely used computational method to investigate

the structural and electronic properties of monolayer GeS.[1] This approach calculates the

ground-state electronic structure by solving the Kohn-Sham equations.

Exchange-Correlation Functionals: The choice of the exchange-correlation functional is

critical for accuracy.

Generalized Gradient Approximation (GGA): Functionals like the Perdew–Burke–

Ernzerhof (PBE) are commonly used for structural relaxation and initial electronic structure

calculations.[2][3] However, PBE is known to underestimate the bandgap of

semiconductors.[3]

Hybrid Functionals: To obtain more accurate electronic bandgaps, hybrid functionals such

as the Heyd–Scuseria–Ernzerhof (HSE06) are employed.[4][5][6] These functionals mix a

portion of the exact Hartree-Fock exchange with the DFT exchange, providing results that

are often closer to experimental values.[5]

Stability Analysis:

Phonon Dispersion Calculations: To confirm the dynamical stability of the monolayer,

phonon dispersion curves are calculated. The absence of imaginary frequencies across

the Brillouin zone indicates that the structure is dynamically stable.[4][7][8]

Ab Initio Molecular Dynamics (AIMD): Thermal stability is assessed by performing AIMD

simulations at elevated temperatures (e.g., 300 K to 800 K).[2][4] If the material maintains

its structural integrity without significant distortion over several picoseconds, it is

considered thermally stable.[2]

Many-Body Perturbation Theory
For a highly accurate description of excited-state properties, such as quasiparticle energies

and optical absorption including excitonic effects, methods beyond standard DFT are

necessary.
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GW Approximation: The GW approximation (where G is the Green's function and W is the

screened Coulomb interaction) is used to calculate the quasiparticle band structure,

providing more accurate bandgap values than even hybrid functionals.[9][10]

Bethe-Salpeter Equation (BSE): To study optical properties and account for electron-hole

interactions (excitons), the Bethe-Salpeter equation is solved on top of a GW calculation

(GW-BSE).[9][10][11] This approach is crucial for understanding the strong excitonic effects

present in 2D materials.[10]

Transport Property Calculations
Boltzmann Transport Equation (BTE): The semi-classical Boltzmann transport equation is

solved to determine carrier mobility, thermal conductivity, and thermoelectric properties like

the Seebeck coefficient.[2][12][13] This often involves calculating electron-phonon and

phonon-phonon scattering rates from first principles.

Non-Equilibrium Green's Function (NEGF): The NEGF method is used in conjunction with

DFT to model quantum transport in nanoscale devices, providing insights into current-voltage

characteristics under applied bias.[14]

Below is a generalized workflow for the theoretical characterization of a 2D material like

monolayer GeS.
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Computational workflow for 2D material characterization.
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Core Physical Properties
Structural and Stability Properties
Monolayer GeS adopts a puckered honeycomb structure similar to black phosphorus, which is

responsible for its anisotropic properties.[4][12] Theoretical calculations confirm its stability

through cohesive energy, phonon dispersion, and molecular dynamics simulations. The

cohesive energy has been calculated to be -3.12 eV per atom, indicating strong covalent

bonding.[15] Phonon calculations show no imaginary modes, confirming its dynamical stability.

[4] AIMD simulations further demonstrate that the structure remains stable at temperatures as

high as 800 K.[2]

Electronic and Optical Properties
Monolayer GeS is predicted to be an indirect bandgap semiconductor.[15][16] However, the

calculated bandgap value varies significantly depending on the computational method, ranging

from ~1.6-1.8 eV with PBE-GGA functionals to ~2.3-3.3 eV with hybrid functionals like HSE06.

[4][6][15][16] This relatively large bandgap makes it suitable for various electronic and

optoelectronic applications. One of its most remarkable predicted features is a high electron

mobility, with theoretical values reaching up to 3680 cm²V⁻¹s⁻¹.[6][15]

The optical properties of monolayer GeS are highly anisotropic due to its low-symmetry crystal

structure.[9][15] It exhibits strong light absorption in the visible and ultraviolet regions.[1]

Theoretical studies using the GW-BSE approach predict strong excitonic effects, with exciton

binding energies calculated to be as high as 0.7 eV, which significantly influences its optical

response.[10]

Thermal and Thermoelectric Properties
Theoretical studies predict that monolayer GeS possesses low and highly anisotropic thermal

conductivity.[12] Calculated room-temperature values vary between different reports, for

instance, from 9.8 W/mK along the zigzag direction and 2.9 W/mK along the armchair direction

to 16.0 W/mK (zigzag) and 3.5 W/mK (armchair).[12][17] This variation is often attributed to

differences in the computational parameters used, such as the effective thickness of the

monolayer.[17]
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The combination of a high power factor and low thermal conductivity makes monolayer GeS a

promising thermoelectric material.[16] The thermoelectric figure of merit (ZT) is also highly

anisotropic. For pristine monolayer GeS at 700 K, ZT values of 1.85 (armchair) and 1.29

(zigzag) have been reported.[2][16] Doping can further enhance these properties. For example,

Bi-doping is predicted to increase the ZT value to as high as 4.85 at 800 K, suggesting its

potential for high-efficiency thermoelectric devices.[2][16]

Data Presentation: Calculated Properties
The following tables summarize the key quantitative data from various theoretical studies on

monolayer GeS.

Table 1: Calculated Electronic and Optical Properties of Monolayer GeS

Property Value Method Direction Reference

Bandgap 1.786 eV PBE Indirect [16]

1.82 eV PBE Indirect [15][18]

2.34 eV HSE06 Indirect [6]

3.28 eV HSE06 Indirect [4][5]

2.72 eV SRSH Direct at Γ [19]

Electron Mobility 3680 cm²/Vs HSE06 - [6][15]

Dielectric

Constant
3.61 PBE In-plane average [15]

| Exciton Binding Energy | ~0.7 eV | GW-BSE | - |[10] |

Table 2: Calculated Thermal and Thermoelectric Properties of Monolayer GeS
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Property
Temperatur
e

Value Method Direction Reference

Thermal

Conductivity
300 K 9.8 W/mK BTE Zigzag [12]

300 K 2.9 W/mK BTE Armchair [12]

300 K 16.0 W/mK BTE Zigzag [17]

300 K 3.5 W/mK BTE Armchair [17]

ZT (Pristine) 700 K 1.29 BTE Zigzag [2][16]

700 K 1.85 BTE Armchair [2][16]

ZT (Bi-doped) 300 K 3.39 BTE Armchair [16]

| | 800 K | 4.85 | BTE | Armchair |[16] |

Modulation of Properties: Strain, Defects, and
Doping
The properties of monolayer GeS can be effectively tuned by external factors, a key

requirement for device engineering.

Strain Engineering
Applying mechanical strain is a powerful tool to modify the electronic and optical properties.

Theoretical calculations show that uniaxial strain along the armchair direction can induce a

transition from an indirect to a direct bandgap.[15][18] Furthermore, compressive strain has

been predicted to enhance carrier mobility, while tensile strain can significantly shorten the

exciton radiative lifetime, offering a way to customize properties for specific applications.[14]

Defect Engineering
Point defects, such as vacancies and antisites, can dramatically alter the material's

characteristics.
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Germanium Vacancy (V_Ge): A single Ge vacancy is predicted to induce half-metallicity and

a magnetic moment of nearly 2.0 μ_B, making the material interesting for spintronics.[4][5]

Other Defects: Sulfur vacancies (V_S), divacancies (V_GeS), and antisite defects (S_Ge,

Ge_S) are non-magnetic but introduce states within the bandgap, effectively reducing it.[4][5]

[20]

Doping
Introducing impurity atoms (doping) is another effective functionalization approach.

Transition Metal (TM) Doping: Doping with TMs like V, Cr, Mn, and Fe can induce significant

magnetic moments and lead to either a diluted magnetic semiconductor or a half-metallic

state.[4][5][21]

Non-metal Doping: Doping with elements like P, As, or Bi can also profoundly change the

electronic structure. Doping with P or As can either metallize the monolayer or induce a

magnetic semiconductor state depending on the substitution site (Ge or S).[4][5][21] Bi-

doping has been shown to convert the semiconducting monolayer into a metal, which is

beneficial for thermoelectric applications.[16]

The diagram below illustrates the logical relationships between external stimuli and the

resulting properties of monolayer GeS.

Monolayer GeS

Strain EngineeringDefect EngineeringDoping

Bandgap Modulation
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Influence of external stimuli on monolayer GeS properties.

Conclusion and Future Outlook
Theoretical studies based on first-principles calculations have established monolayer

germanium sulfide as a highly promising 2D semiconductor with a unique combination of

properties. Its large, tunable bandgap, high carrier mobility, strong anisotropic optical and

transport characteristics, and excellent thermoelectric potential make it a versatile platform for a

wide range of applications. The ability to functionalize its properties through strain, defect, and

doping engineering further enhances its appeal.

Future theoretical work will likely focus on more complex phenomena, including multi-layer

systems, heterostructures with other 2D materials,[3][22][23] and the detailed dynamics of

charge carriers and excitons. As experimental synthesis and characterization techniques

continue to advance, the synergy between theory and experiment will be crucial in unlocking

the full potential of monolayer GeS for practical technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. pubs.aip.org [pubs.aip.org]

3. Thermoelectric properties of XX- and XY-stacked GeS/GeSe van der Waals
heterostructures from DFT and BTP calculations - PMC [pmc.ncbi.nlm.nih.gov]

4. Electronic and magnetic properties of GeS monolayer effected by point defects and
doping - PMC [pmc.ncbi.nlm.nih.gov]

5. Electronic and magnetic properties of GeS monolayer effected by point defects and
doping - RSC Advances (RSC Publishing) [pubs.rsc.org]

6. Germanium monosulfide monolayer: a novel two-dimensional semiconductor with a high
carrier mobility - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

7. elib.bsu.by [elib.bsu.by]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11538335/
https://pubs.rsc.org/en/content/articlelanding/2017/tc/c7tc00595d
https://www.researchgate.net/publication/314970463_Lateral_heterostructures_of_monolayer_group-IV_monochalcogenides_band_alignment_and_electronic_properties
https://www.benchchem.com/product/b12321256?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/325761670_Ab-initio_study_of_electronic_and_optical_properties_of_biaxially_deformed_single-layer_GeS
https://pubs.aip.org/aip/jap/article-pdf/doi/10.1063/5.0206545/19916637/174302_1_5.0206545.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11538335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11538335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785223/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra07942b
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra07942b
https://pubs.rsc.org/en/content/articlelanding/2016/tc/c6tc00454g
https://pubs.rsc.org/en/content/articlelanding/2016/tc/c6tc00454g
https://elib.bsu.by/bitstream/123456789/271990/1/RSCA28381-28387.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Computational insights into structural, electronic, and optical properties of Janus GeSO
monolayer - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. arxiv.org [arxiv.org]

12. pubs.aip.org [pubs.aip.org]

13. researchgate.net [researchgate.net]

14. [2306.04914] Unlocking the Potential of GeS Monolayer: Strain-Enabled Control of
Electronic Transports and Exciton Radiative Lifetimes [arxiv.org]

15. elib.bsu.by [elib.bsu.by]

16. pubs.aip.org [pubs.aip.org]

17. researchgate.net [researchgate.net]

18. researchgate.net [researchgate.net]

19. researchgate.net [researchgate.net]

20. mdpi.com [mdpi.com]

21. researchgate.net [researchgate.net]

22. Lateral heterostructures of monolayer group-IV monochalcogenides: band alignment and
electronic properties - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

23. researchgate.net [researchgate.net]

To cite this document: BenchChem. [theoretical studies of monolayer germanium sulfide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12321256/docs#theoretical-studies-of-monolayer-
germanium-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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